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For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl propyl ketone, systematically known as 1-phenyl-2-pentanone, is an aromatic ketone

with the chemical formula C₁₁H₁₄O.[1] It features a propyl group attached to the carbonyl

carbon, which is in turn bonded to a benzyl group. This structure imparts specific physical and

chemical properties that are of interest in various fields of chemical synthesis and research.

Ketones, in general, are characterized by a carbonyl group (C=O) bonded to two carbon atoms,

making them polar molecules with distinct reactivity.[2] The presence of the phenyl group in

benzyl propyl ketone introduces aromaticity, influencing its solubility, boiling point, and other

physical characteristics.

This guide provides a comprehensive overview of the core physical properties of benzyl propyl

ketone, detailed experimental protocols for their determination, and a visualization of the

relationships governing these characteristics.

Core Physical Properties
The physical state of ketones is influenced by their molecular weight; lower molecular weight

ketones are typically volatile liquids, while those with more than eleven carbon atoms tend to

be colorless liquids or solids.[3][4] Benzyl propyl ketone, with eleven carbon atoms, exists as a

liquid under standard conditions. The quantitative physical properties are summarized below.

For comparative analysis, data for related isomers and similar ketones are also included.
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Data Summary of Benzyl Propyl Ketone and Related
Compounds

Property

Benzyl Propyl
Ketone (1-
Phenyl-2-
pentanone)

n-Propyl
Phenyl Ketone
(1-Phenyl-1-
butanone)

Benzyl Ethyl
Ketone (1-
Phenyl-2-
butanone)

Benzyl Methyl
Ketone (1-
Phenyl-2-
propanone)

CAS Registry

Number
[6683-92-7][1] [495-40-9][5] [1007-32-5][6] [103-79-7][7]

Molecular

Formula
C₁₁H₁₄O[1] C₁₀H₁₂O[5] C₁₀H₁₂O[6] C₉H₁₀O[7]

Molar Mass (

g/mol )
162.23[1] 148.20[5] 148.205[6] 134.18[7]

Density (g/mL) 0.972[1] 0.989[5] 0.998[6] 1.002[7]

Boiling Point (°C) 244[1] 230[5]
109-112 (at 15

mmHg)[6]
216[7]

Melting Point

(°C)
Not available 12[5] Not available[6] 27[7]

Refractive Index 1.506[1] 1.520[5] 1.5122[6] 1.516[7]

Molar Volume

(mL/mol)
166.9[1] 149.9[5] Not available 133.9[7]

Surface Tension

(dyn/cm)
34.96[1] 35.06[5] Not available 38.07[7]

Experimental Protocols for Property Determination
The determination of the physical properties of a compound like benzyl propyl ketone follows

standardized laboratory procedures. These protocols are fundamental to chemical

characterization.

Boiling Point Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology: A common method involves distillation. A small sample of the ketone is placed

in a distillation flask with boiling chips. A thermometer is positioned so that the top of the bulb

is level with the side arm of the distillation apparatus. The flask is heated, and as the liquid

boils, the vapor rises and condenses in the condenser. The temperature at which the vapor

temperature remains constant during distillation is recorded as the boiling point. For

pressure-sensitive compounds, vacuum distillation is employed, and the boiling point is

reported at a specific pressure (e.g., mmHg).

Density Measurement
Density is the mass of a substance per unit volume.

Methodology: A pycnometer (a small glass flask of a known volume) is used for precise

measurements.

The empty pycnometer is weighed.

It is then filled with the sample liquid (benzyl propyl ketone), ensuring no air bubbles are

present, and weighed again.

The temperature of the liquid is recorded.

The density is calculated by dividing the mass of the liquid (weight of filled pycnometer

minus weight of empty pycnometer) by the known volume of the pycnometer.

Refractive Index Measurement
The refractive index measures how much the path of light is bent, or refracted, when entering a

material. It is a characteristic property of a substance.

Methodology: An Abbe refractometer is the standard instrument.

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and light is passed through the sample.
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The user looks through the eyepiece and adjusts the controls until the dividing line

between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale. The measurement is

temperature-dependent and is typically reported at 20°C.

Solubility Determination
Solubility refers to the ability of a substance to dissolve in a solvent.

Methodology:

A measured amount of the solvent (e.g., water, ethanol, diethyl ether) is placed in a test

tube.

Small, measured amounts of benzyl propyl ketone are added incrementally while stirring

or vortexing.

The mixture is observed for homogeneity. The point at which no more ketone dissolves

(e.g., the solution becomes cloudy or a separate layer forms) indicates the saturation

point.

Solubility is typically expressed qualitatively (e.g., soluble, slightly soluble, insoluble) or

quantitatively (e.g., in g/100 mL). Due to the polar carbonyl group and the large nonpolar

hydrocarbon portion, ketones like benzyl propyl ketone are generally soluble in organic

solvents but have limited solubility in water.[2][8]

Visualizations: Workflows and Relationships
Logical Relationships of Physical Properties
The physical properties of a ketone are not independent; they are governed by the underlying

molecular structure and the resulting intermolecular forces. The following diagram illustrates

these relationships.
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Logical Relationships of Ketone Physical Properties
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Caption: Interplay of molecular structure and physical properties in ketones.

Experimental Workflow for Physical Characterization
The process of characterizing a new or uncharacterized chemical substance follows a logical

progression of experiments to determine its fundamental physical properties.
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Experimental Workflow for Physical Characterization
Obtain Pure Sample

(e.g., Benzyl Propyl Ketone)

Determine Physical State
(Solid, Liquid, Gas at STP)

Measure Melting Point
(if solid) Measure Boiling Point

Measure Density

Measure Refractive Index
(if liquid)

Assess Solubility
(Polar & Nonpolar Solvents)

Compile and Report Data

Click to download full resolution via product page

Caption: Standard workflow for determining key physical properties of a chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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